Cas no 1987417-05-9 (tert-butyl (2R)-2-amino-3-(pyridin-2-yl)propanoate)

• Product Name: tert-butyl (2R)-2-amino-3-(pyridin-2-yl)propanoate
• CAS No: 1987417-05-9
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 6288153
• PubChem ID: 121604738
• Update Time: 2025-05-21

tert-butyl (2R)-2-amino-3-(pyridin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• AKOS026740112
• tert-butyl (2R)-2-amino-3-(pyridin-2-yl)propanoate
• 1987417-05-9
• EN300-6747275

• Inchi： 1S/C12H18N2O2/c1-12(2,3)16-11(15)10(13)8-9-6-4-5-7-14-9/h4-7,10H,8,13H2,1-3H3/t10-/m1/s1
• InChI Key： HRTPDOGKUPJXRT-SNVBAGLBSA-N
• SMILES： O(C([C@@H](CC1C=CC=CN=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 65.2Ų

Additional information on tert-butyl (2R)-2-amino-3-(pyridin-2-yl)propanoate

Comprehensive Overview of tert-butyl (2R)-2-amino-3-(pyridin-2-yl)propanoate (CAS No. 1987417-05-9)

The compound tert-butyl (2R)-2-amino-3-(pyridin-2-yl)propanoate (CAS No. 1987417-05-9) is a chiral amino acid derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a pyridine ring and a tert-butyl ester group, makes it a valuable intermediate for drug development, particularly in the design of protease inhibitors and enzyme modulators. Researchers are increasingly interested in this compound due to its potential role in addressing neurodegenerative diseases and metabolic disorders, topics that dominate current scientific discussions.

One of the key reasons for the growing popularity of tert-butyl (2R)-2-amino-3-(pyridin-2-yl)propanoate is its versatility in asymmetric synthesis. The chiral center at the 2-position allows for the creation of enantiomerically pure compounds, which are critical in modern medicinal chemistry. This aligns with the industry's shift toward precision medicine, where tailored therapeutics are developed to minimize side effects. Users searching for "chiral building blocks" or "amino acid derivatives for drug discovery" will find this compound highly relevant to their work.

From a synthetic perspective, the tert-butyl ester group in CAS No. 1987417-05-9 offers excellent stability under acidic and basic conditions, making it ideal for multi-step reactions. This property is particularly valuable in peptide synthesis, where protecting groups play a crucial role. Recent trends in AI-driven drug discovery have also highlighted the importance of such intermediates, as computational models frequently identify pyridine-containing scaffolds as promising candidates for kinase inhibition.

Another area of interest is the compound's potential role in bioconjugation strategies. The amino group can be selectively modified to attach fluorescent probes or targeting moieties, enabling applications in diagnostic imaging and targeted drug delivery. These applications resonate with the surge in searches for "small molecule conjugates" and "theranostic agents," reflecting broader trends in personalized healthcare.

In summary, tert-butyl (2R)-2-amino-3-(pyridin-2-yl)propanoate (CAS No. 1987417-05-9) represents a multifaceted tool for researchers exploring structure-activity relationships, enantioselective catalysis, and bioorthogonal chemistry. Its alignment with cutting-edge topics like fragment-based drug design and covalent inhibitors ensures its continued relevance in both academic and industrial settings.